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Compound of Interest

Compound Name: VPC01091.4

cat. No.: B12368276

Technical Support Center: VPC01091.4

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the long-term storage and handling of VPC01091.4.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for VPC01091.4 solid powder?

For long-term stability, it is recommended to store the solid powder of VPC01091.4 at -20°C for
up to 12 months or at 4°C for up to 6 months.[1]

Q2: How should | store VPC01091.4 once it is dissolved in a solvent?

When VPC01091.4 is in a solvent, it should be stored at -80°C or -20°C for a duration of up to
6 months.[1] To prevent precipitation, it is advisable to pre-warm both the stock solution and the
diluent to 37°C before preparing further dilutions. If precipitation does occur, ultrasonic heating
may be used to help redissolve the compound.

Q3: What is the biological activity of VPC01091.4?

VPC01091.4 is a non-phosphorylatable analog of FTY720 and acts as a novel inhibitor of the
transient receptor potential melastatin 7 (TRPM7) channel, with an IC50 of 0.665 puM.[1] It has
been shown to inhibit inflammatory gene expression induced by lipopolysaccharide (LPS) in
macrophages and microglia. Furthermore, it can reduce systemic peripheral inflammation in
mouse models of LPS-induced endotoxemia.[1]
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Q4: Is VPC01091.4 an agonist for Sphingosine-1-Phosphate (S1P) receptors?

No, unlike its parent compound FTY720, VPC01091.4 is a non-phosphorylatable analog and is
inert against S1P receptors. Its anti-inflammatory effects are independent of S1P receptor
targeting.

Troubleshooting Guide

Issue: | observed reduced or no activity of VPC01091.4 in my experiment.

o Possible Cause 1: Improper Storage. Extended storage at room temperature or improper
long-term storage can lead to degradation of the compound.

o Solution: Ensure that the compound has been stored according to the recommended
conditions. Refer to the storage data table below.

o Possible Cause 2: Compound Precipitation. The compound may have precipitated out of
solution during dilution in aqueous buffers.

o Solution: Before preparing dilutions, pre-warm the stock solution and the buffer to 37°C. If
precipitation is observed, sonication can be used to aid in redissolving the compound.

o Possible Cause 3: Experimental Conditions. The efficacy of VPC01091.4 can be dependent
on the specific cell type, animal model, and experimental setup.

o Solution: It is recommended to perform dose-response experiments to determine the
optimal concentration for your specific system rather than directly applying concentrations
from the literature.

Data Presentation

Table 1: Recommended Long-Term Storage Conditions for VPC01091.4
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Form Storage Temperature Duration
Solid Powder -20°C 12 Months
Solid Powder 4°C 6 Months
In Solvent -80°C 6 Months
In Solvent -20°C 6 Months

Experimental Protocols & Workflows

General Workflow for a Cell-Based Assay with VPC01091.4
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Caption: A typical experimental workflow for cell-based assays using VPC01091.4.

Signaling Pathway of VPC01091.4 Action
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Caption: The inhibitory action of VPC01091.4 on the TRPM7 channel, which contributes to
reducing inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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